Cas no 1421263-79-7 (4-(2-Hydroxyphenyl)-5-methyl-2-(2-pyrazinyl)-thiazole)

• Product Name: 4-(2-Hydroxyphenyl)-5-methyl-2-(2-pyrazinyl)-thiazole
• CAS No: 1421263-79-7
• MF: C₁₄H₁₁N₃OS
• MW: 269.321641206741
• MDL: MFCD22682936
• CID: 4597798
• Update Time: 2025-05-21

4-(2-Hydroxyphenyl)-5-methyl-2-(2-pyrazinyl)-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-Hydroxyphenyl)-5-Methyl-2-(2-pyrazinyl)thiazole, 97%
• 2-(5-Methyl-2-(pyrazin-2-yl)thiazol-4-yl)phenol
• 4-(2-Hydroxyphenyl)-5-methyl-2-(2-pyrazinyl)-thiazole

• MDL： MFCD22682936
• Inchi： 1S/C14H11N3OS/c1-9-13(10-4-2-3-5-12(10)18)17-14(19-9)11-8-15-6-7-16-11/h2-8,18H,1H3
• InChI Key： KZULLDYWHHCHNZ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1C1=C(C)SC(C2=NC=CN=C2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 4-(2-Hydroxyphenyl)-5-methyl-2-(2-pyrazinyl)-thiazole

Comprehensive Overview of 4-(2-Hydroxyphenyl)-5-methyl-2-(2-pyrazinyl)-thiazole (CAS No. 1421263-79-7): Properties, Applications, and Research Insights

The compound 4-(2-Hydroxyphenyl)-5-methyl-2-(2-pyrazinyl)-thiazole (CAS No. 1421263-79-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structure, featuring a thiazole core linked to a hydroxyphenyl group and a pyrazinyl moiety, makes it a versatile candidate for various applications. Researchers are particularly interested in its potential as a fluorescence probe, enzyme inhibitor, or bioactive scaffold due to its tunable electronic properties and binding affinity.

In recent years, the demand for small-molecule modulators and functional materials has surged, driven by advancements in drug discovery and optoelectronics. This compound aligns with these trends, as its aromatic systems and hydrogen-bonding sites enable interactions with biological targets or polymeric matrices. A growing number of studies explore its role in photophysical applications, such as OLEDs (organic light-emitting diodes), where its emissive properties could enhance device efficiency.

Synthetic routes to 4-(2-Hydroxyphenyl)-5-methyl-2-(2-pyrazinyl)-thiazole often involve cyclocondensation or cross-coupling reactions, with yields optimized for industrial scalability. Analytical techniques like HPLC, NMR, and mass spectrometry confirm its purity and structural integrity. Notably, its solubility in polar solvents (e.g., DMSO or methanol) facilitates formulation for biological assays, while its thermal stability supports material science applications.

From a medicinal chemistry perspective, this compound’s hydroxyl group and nitrogen-rich rings suggest potential in targeting kinase pathways or inflammatory mediators. Computational studies highlight its docking affinity for proteins like COX-2 or EGFR, though in vivo validation remains ongoing. Concurrently, material scientists investigate its charge-transfer capabilities for sensors or conductive films, capitalizing on its π-conjugation.

Environmental and safety profiles of CAS No. 1421263-79-7 are under scrutiny, with preliminary data indicating low ecotoxicity. Regulatory compliance aligns with REACH and FDA guidelines for research-use chemicals. As sustainability gains traction, greener synthesis methods (e.g., microwave-assisted or catalytic approaches) are being explored to reduce waste and energy consumption.

In summary, 4-(2-Hydroxyphenyl)-5-methyl-2-(2-pyrazinyl)-thiazole exemplifies the convergence of pharmacology and advanced materials. Its multifaceted utility addresses pressing questions in precision medicine and renewable energy, making it a compelling subject for interdisciplinary research. Future directions may focus on structure-activity relationships (SAR) or hybrid composites for wearable electronics.